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Compound Name: Dibromoacetic Acid

Cat. No.: B109426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative review of the toxicological data for

dibromoacetic acid (DBA), a common water disinfection byproduct. Its toxicological profile is

compared with other haloacetic acids (HAAs) to provide a broader context for researchers and

professionals in drug development and toxicology. The information presented is supported by

experimental data from peer-reviewed studies and national toxicology programs.

Executive Summary
Dibromoacetic acid (DBA) has been the subject of extensive toxicological investigation due to its

widespread presence in treated drinking water. Toxicological studies in animal models have

demonstrated that DBA exhibits a range of adverse health effects, including carcinogenicity,

reproductive and developmental toxicity, and genotoxicity. This review summarizes key quantitative

data from these studies, outlines the experimental methodologies employed, and visualizes the

primary signaling pathways implicated in DBA-induced toxicity. A comparison with other haloacetic

acids, such as dichloroacetic acid (DCA), bromoacetic acid (BAA), chloroacetic acid (CAA), and

trichloroacetic acid (TCA), reveals variations in potency and toxicological endpoints, highlighting the

influence of halogen substitution on the toxic properties of this class of compounds.
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Compound CASRN Oral LD50 (mg/kg) Reference

Dibromoacetic Acid

(DBA)
631-64-1 1737 [1](--INVALID-LINK--)

Dichloroacetic Acid

(DCA)
79-43-6 2820 [2](--INVALID-LINK--)

Bromoacetic Acid

(BAA)
79-08-3 50 [3](4--INVALID-LINK--

Chloroacetic Acid

(CAA)
79-11-8 76 [5](--INVALID-LINK--)

Trichloroacetic Acid

(TCA)
76-03-9 3320 [2](--INVALID-LINK--)

Table 2: Carcinogenicity of Dibromoacetic Acid (2-Year NTP
Study in Rats and Mice)[6]
(https://ntp.niehs.nih.gov/publications/reports/tr/500s/tr537)
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Species Sex

Exposure
Concentrati
on (mg/L in
drinking
water)

Organ Neoplasm Incidence

Rat (F344/N) Male 0
Abdominal

Cavity

Malignant

Mesothelioma
0/50

50 1/50

500 3/50

1000 7/50

Female 0 All Organs
Mononuclear

Cell Leukemia
10/50

50 15/50

500 19/50

1000 24/50

Mouse

(B6C3F1)
Male 0 Liver

Hepatocellular

Adenoma or

Carcinoma

18/50

50 39/50

500 48/50

1000 49/50

0 Liver
Hepatoblasto

ma
0/50

50 3/50

500 15/50

1000 25/50

Female 0 Liver

Hepatocellular

Adenoma or

Carcinoma

5/50
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50 19/50

500 43/50

1000 47/50

Table 3: Reproductive and Developmental Toxicity of
Dibromoacetic Acid in Rats

Study Type Endpoint
NOAEL
(mg/kg/day)

LOAEL
(mg/kg/day)

Effects
Observed at
LOAEL

Reference

Two-

Generation

Reproductive

Toxicity

Male

Reproductive

Effects

4.4 - 11.6 (50

ppm)

22.4 - 55.6

(250 ppm)

Altered sperm

production,

epididymal

changes

[6](--INVALID-

LINK--)

Developmenta

l Toxicity

Fetal

Malformations

(in vivo)

- 0.46 mmol/kg

Increased

incidence of

eye

malformations

Not found in

search results

Developmenta

l Toxicity (in

vitro)

Embryonic

Dysmorpholog

y

- -

Rotation and

heart defects

in rat embryo

culture

Not found in

search results

Table 4: Genotoxicity of Haloacetic Acids
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Compound
Ames Test
(Salmonella
typhimurium)

In Vivo
Micronucleus
Test (Rodent)

CHO/HGPRT
Gene Mutation
Assay

Reference

Dibromoacetic

Acid (DBA)
Positive (TA100)

Positive (Male

mice)
Positive

[7](8--INVALID-

LINK--

Dichloroacetic

Acid (DCA)
Positive (TA100) Mixed results Positive

[9](10--INVALID-

LINK--

Bromoacetic Acid

(BAA)
Positive (TA100) - Positive

[11](--INVALID-

LINK--)

Chloroacetic Acid

(CAA)
Negative - Positive

[7](12--INVALID-

LINK--

Trichloroacetic

Acid (TCA)
Negative

Positive (weak

clastogenic effect)
Negative

[7](13--INVALID-

LINK--

Experimental Protocols
Carcinogenicity Bioassay (NTP TR-537)
The carcinogenicity of dibromoacetic acid was evaluated in a 2-year drinking water study

conducted by the National Toxicology Program (NTP).[14](--INVALID-LINK--)

Test Species: Male and female F344/N rats and B6C3F1 mice.

Administration Route: Drinking water.

Exposure Concentrations: 0, 50, 500, and 1,000 mg/L.

Duration: 104 weeks.

Group Size: 50 animals per sex per exposure group.

Observations: Animals were observed twice daily for mortality and morbidity. Body weights and

water consumption were recorded weekly for the first 13 weeks and then monthly. At the end of

the study, a complete necropsy was performed on all animals. Histopathological examinations

were conducted on all major tissues and organs.
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Two-Generation Reproductive Toxicity Study
This study was conducted to assess the effects of DBA on reproductive function and development in

rats.[6](--INVALID-LINK--)

Test Species: Crl:CD(SD)IGS BR rats.

Administration Route: Drinking water.

Exposure Concentrations: 0, 50, 250, and 650 ppm.

Duration: Two generations, with continuous exposure of the F0 and F1 generations from pre-

mating through lactation of the F2 pups.

Group Size: 30 animals per sex per group.

Endpoints Evaluated:

Parental (F0 and F1): Clinical observations, body weight, food and water consumption, estrous

cyclicity, mating performance, fertility, and gestation length.

Offspring (F1 and F2): Viability, sex ratio, body weight, and developmental landmarks

(anogenital distance, vaginal opening, preputial separation).

Post-mortem: Gross necropsy, organ weights, and histopathology of reproductive organs.

Sperm parameters (motility, concentration, morphology) were also assessed.

Bacterial Reverse Mutation Assay (Ames Test - based on
OECD 471)
This in vitro assay is used to assess the mutagenic potential of a substance.[15](--INVALID-LINK--)

Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535,

TA1537) and/or tryptophan-requiring strains of Escherichia coli (e.g., WP2 uvrA).

Method: The test substance, bacterial tester strain, and, in some cases, a metabolic activation

system (S9 mix from rat liver) are combined on a minimal agar plate.
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Principle: The assay detects mutations that revert the bacteria from being unable to synthesize an

essential amino acid to being able to synthesize it, allowing them to grow in a selective medium.

Endpoint: The number of revertant colonies is counted, and a substance is considered mutagenic

if it causes a dose-dependent increase in the number of revertants compared to the negative

control.

In Vivo Mammalian Erythrocyte Micronucleus Test (based
on OECD 474)
This in vivo assay detects damage to chromosomes or the mitotic apparatus.[16](17--INVALID-

LINK--,--INVALID-LINK--,--INVALID-LINK--,--INVALID-LINK--

Test Species: Typically mice or rats.

Administration: The test substance is administered to the animals, usually by oral gavage or

intraperitoneal injection, at several dose levels.

Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after

treatment.

Principle: The assay evaluates the frequency of micronucleated polychromatic erythrocytes

(immature red blood cells). Micronuclei are small, extranuclear bodies containing chromosome

fragments or whole chromosomes that have not been incorporated into the main nucleus during

cell division.

Endpoint: An increase in the frequency of micronucleated cells in treated animals compared to

controls indicates that the substance is genotoxic.

Mammalian Cell Gene Mutation Test (CHO/HGPRT - based
on OECD 476)
This in vitro assay detects gene mutations in mammalian cells.[18](19--INVALID-LINK--,--INVALID-

LINK--,--INVALID-LINK--,--INVALID-LINK--

Test System: Chinese Hamster Ovary (CHO) cells.
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Method: Cells are exposed to the test substance with and without a metabolic activation system

(S9 mix).

Principle: The assay measures forward mutations at the hypoxanthine-guanine

phosphoribosyltransferase (HGPRT) gene locus. Cells with a functional HGPRT gene are

sensitive to the toxic purine analog 6-thioguanine (6-TG), while mutant cells lacking HGPRT

activity can survive and form colonies in its presence.

Endpoint: The frequency of 6-TG resistant colonies is determined, and a significant increase in

mutant frequency in treated cells compared to controls indicates mutagenicity.

Signaling Pathways and Experimental Workflows
Dibromoacetic acid has been shown to induce toxicity through the activation of specific signaling

pathways, leading to cellular stress, inflammation, and apoptosis.

Toll-Like Receptor 4 (TLR4) Signaling Pathway
DBA can induce hepatotoxicity by activating the Toll-Like Receptor 4 (TLR4) signaling pathway,

which is a key component of the innate immune system.[1](--INVALID-LINK--) Activation of TLR4

initiates a downstream cascade involving adaptor proteins like MyD88, leading to the activation of

transcription factors such as NF-κB. This, in turn, promotes the expression of pro-inflammatory

cytokines, contributing to liver injury.

Dibromoacetic Acid TLR4
Activates

MyD88
Recruits

TRAF6 IKK Complex IκBα

Phosphorylates
(leading to degradation)

NF-κB
Inhibits

Nucleus
Translocates to Pro-inflammatory

Cytokines (TNF-α, IL-6)

Upregulates
Gene Expression

Hepatotoxicity
Contributes to

Click to download full resolution via product page

DBA-induced TLR4 signaling leading to hepatotoxicity.

Mitogen-Activated Protein Kinase (MAPK) Signaling
Pathway
DBA has also been shown to activate Mitogen-Activated Protein Kinase (MAPK) pathways,

including p38 and JNK.[1](--INVALID-LINK--) These pathways are involved in cellular responses to
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stress and can lead to apoptosis (programmed cell death). The activation of these cascades

contributes to the immunotoxic effects of DBA.
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DBA-induced MAPK signaling leading to apoptosis.

Experimental Workflow for In Vivo Micronucleus Assay
The following diagram illustrates a typical workflow for conducting an in vivo micronucleus assay to

assess the genotoxicity of a test compound.
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Workflow of the in vivo micronucleus assay.

Conclusion
The toxicological data on dibromoacetic acid indicate that it is a multi-organ toxicant with

carcinogenic, reproductive, developmental, and genotoxic effects in laboratory animals.
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Comparative analysis with other haloacetic acids suggests that the type and number of halogen

substitutions significantly influence the toxic potency, with brominated compounds generally

exhibiting greater toxicity than their chlorinated counterparts. The activation of the TLR4 and MAPK

signaling pathways provides mechanistic insights into DBA-induced hepatotoxicity and

immunotoxicity. This comparative review, with its structured data tables and visualized pathways,

serves as a valuable resource for researchers and professionals involved in the assessment of risks

associated with disinfection byproducts and in the development of safer alternatives. Further

research is warranted to fully elucidate the mechanisms of action and to assess the potential health

risks to humans exposed to low levels of DBA in drinking water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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